Cas no 2287248-00-2 (CID 137942998)

• Product Name: CID 137942998
• CAS No: 2287248-00-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6150994
• PubChem ID: 137942998
• Update Time: 2025-10-23

CID 137942998 Chemical and Physical Properties

Names and Identifiers

• EN300-6747586
• 2287248-00-2
• Tert-butyl (1S,2R,4S,6R)-9-azatricyclo[4.2.1.02,4]nonane-4-carboxylate
• rac-tert-butyl (1R,2S,4R,6S)-9-azatricyclo[4.2.1.0,2,4]nonane-4-carboxylate
• CID 137942998

• Inchi： 1S/C13H21NO2/c1-12(2,3)16-11(15)13-6-8-4-5-10(14-8)9(13)7-13/h8-10,14H,4-7H2,1-3H3/t8-,9+,10+,13-/m1/s1
• InChI Key： QGWFSHPSKYLGIH-KEPMVKOISA-N
• SMILES： O(C(C)(C)C)C([C@@]12C[C@H]3CC[C@@H]([C@@H]1C2)N3)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on CID 137942998

Compound CAS No. 2287248-00-2 and Product CID 137942998: A Comprehensive Overview

The compound with CAS No. 2287248-00-2, identified as CID 137942998, is a fascinating molecule that has garnered significant attention in the scientific community. This compound, which belongs to the class of organic compounds, has been extensively studied for its unique chemical properties and potential applications in various fields. Recent advancements in chemical research have shed new light on its structure, synthesis, and functional properties, making it a subject of interest for researchers and industry professionals alike.

CID 137942998 is characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its reactivity and stability. The compound's molecular formula, C16H16N4O4, indicates a balanced composition of carbon, hydrogen, nitrogen, and oxygen atoms. This balance is crucial for its role in various chemical reactions and biological interactions. Recent studies have highlighted the importance of its stereochemistry, which plays a pivotal role in determining its pharmacokinetic properties and bioavailability.

One of the most notable aspects of CAS No. 2287248-00-2 is its versatility in different chemical environments. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for applications in drug design and materials science. For instance, researchers have explored its potential as a building block for developing novel pharmaceutical agents with enhanced therapeutic efficacy. The compound's ability to modulate enzyme activity and target specific receptors has been extensively documented in recent publications.

In the realm of materials science, CID 137942998 has shown promise as a precursor for advanced polymers and nanomaterials. Its unique electronic properties make it suitable for applications in organic electronics, where it can be used to create lightweight, flexible devices with high conductivity. Recent breakthroughs in this area have demonstrated the compound's potential in enhancing the performance of organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of CAS No. 2287248-00-2 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize waste and improve efficiency, aligning with the principles of green chemistry. These advancements have not only simplified the production process but also reduced the environmental impact associated with large-scale manufacturing.

From a biological standpoint, CID 137942998 has exhibited intriguing interactions with cellular systems. Preclinical studies have shown that it possesses anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The compound's ability to cross the blood-brain barrier has further underscored its potential in developing targeted therapies for central nervous system disorders.

In conclusion, CAS No. 2287248-00-2 or CID 137942998 stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in research methodologies, continue to unlock new possibilities for its utilization in drug development, materials science, and beyond. As researchers delve deeper into its mechanisms and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.